Cas no 946213-79-2 (3-{4-(E)-2-(4-methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine)

• Product Name: 3-{4-(E)-2-(4-methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine
• CAS No: 946213-79-2
• MF: C₂₂H₂₃N₅O₂S
• MW: 421.51532292366
• CID: 6467452
• Update Time: 2025-08-04

3-{4-(E)-2-(4-methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(E)-2-(4-methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine
• 3-[4-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpiperazin-1-yl]-6-pyridin-4-ylpyridazine

• Inchi： 1S/C22H23N5O2S/c1-18-2-4-19(5-3-18)10-17-30(28,29)27-15-13-26(14-16-27)22-7-6-21(24-25-22)20-8-11-23-12-9-20/h2-12,17H,13-16H2,1H3/b17-10+
• InChI Key： BFLNEGNZKQIUED-LICLKQGHSA-N
• SMILES： C1(N2CCN(S(/C=C/C3=CC=C(C)C=C3)(=O)=O)CC2)=NN=C(C2=CC=NC=C2)C=C1

Additional information on 3-{4-(E)-2-(4-methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine

3-{4-(E)-2-(4-Methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine: A Comprehensive Overview

3-{4-(E)-2-(4-Methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine (CAS No. 946213-79-2) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule incorporates a piperazine ring, an ethenesulfonyl group, and a pyridine moiety, making it a promising candidate for drug development.

The piperazine ring in the molecule is a six-membered saturated ring containing two nitrogen atoms. Piperazines are widely used in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. In this compound, the piperazine ring is substituted with an ethenesulfonyl group, which introduces electron-withdrawing effects and enhances the molecule's stability. The (E)-configuration of the ethenesulfonyl group ensures a specific stereochemistry, which is crucial for the compound's biological activity.

The pyridine moiety at the 6-position of the pyridazine ring adds aromaticity and further enhances the compound's pharmacokinetic properties. Pyridines are known for their ability to interact with biological targets through π-π stacking and other non-covalent interactions. The combination of these structural features makes 3-{4-(E)-2-(4-methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine a versatile molecule with potential applications in treating various diseases, including cancer, inflammation, and neurological disorders.

Recent studies have highlighted the anti-inflammatory properties of this compound, particularly its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be developed into a novel anti-inflammatory agent with fewer side effects compared to existing therapies. Additionally, preclinical trials have demonstrated its anticancer activity, particularly against breast and colon cancer cell lines. The compound appears to induce apoptosis in cancer cells by modulating key signaling pathways such as MAPK and NF-kB.

The synthesis of 3-{4-(E)-2-(4-methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine involves a multi-step process that combines organic synthesis techniques such as Suzuki coupling and nucleophilic substitution. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

One of the most exciting aspects of this compound is its potential for drug delivery applications. Its unique structure allows for easy functionalization, enabling researchers to attach targeting ligands or drug payloads for specific delivery to diseased tissues. This could significantly improve the efficacy of treatments while reducing systemic toxicity.

In conclusion, 3-{4-(E)-2-(4-methylphenyl)ethenesulfonylpiperazin-1-yl}-6-(pyridin-4-yl)pyridazine (CAS No. 946213-79-2) represents a promising advancement in medicinal chemistry. With its diverse biological activities, innovative structure, and potential for further modification, this compound holds great promise for future therapeutic applications.